Cas no 143744-88-1 (L-Serine,N-[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]glycyl-L-cysteinyl-L-valyl-L-leucyl-)

L-Serine,N-[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]glycyl-L-cysteinyl-L-valyl-L-leucyl- is a synthetic peptide derivative incorporating a dansyl (5-dimethylaminonaphthalene-1-sulfonyl) fluorophore, enhancing its utility in fluorescence-based studies. The sequence includes glycine, cysteine, valine, and leucine residues, suggesting potential applications in peptide-protein interaction analysis or enzyme substrate research. The dansyl group provides a sensitive probe for spectroscopic detection, while the cysteine residue offers reactivity for conjugation or redox studies. This compound may be valuable for investigating structural dynamics, binding affinities, or as a model system in biochemical assays. Its modular design allows for further functionalization, making it adaptable for diverse experimental needs in molecular biology and analytical chemistry.
L-Serine,N-[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]glycyl-L-cysteinyl-L-valyl-L-leucyl- structure
143744-88-1 structure
Product Name:L-Serine,N-[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]glycyl-L-cysteinyl-L-valyl-L-leucyl-
CAS No:143744-88-1
MF:C31H46N6O9S2
MW:710.861745357513
MDL:MFCD04974167
CID:108486
PubChem ID:22861743
Update Time:2025-06-06

L-Serine,N-[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]glycyl-L-cysteinyl-L-valyl-L-leucyl- Chemical and Physical Properties

Names and Identifiers

    • L-Serine,N-[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]glycyl-L-cysteinyl-L-valyl-L-leucyl-
    • DANSYL-GCVLS
    • DANSYL-GCVLS D-GCVLS
    • Dansyl-Gly-Cys-Val-Leu-Ser-OH
    • DNS-GCVLS
    • Dns-Gly-Cys-Val-Leu-Ser-OH
    • N-Dansyl-GCVLS
    • N-dansyl-GVLS
    • N-dansyl-L-glycinyl-L-cysteinyl-L-valinyl-L-leucinyl-L-serine
    • N-dimethylaminonaphthalenesulfonyl-Gly-Cys-Val-Leu-Ser
    • CHEMBL2314094
    • (2S)-2-[[(2S)-2-[[(2S)-2-[[(2R)-2-[[2-[[5-(Dimethylamino)naphthalen-1-yl]sulfonylamino]acetyl]amino]-3-sulfanylpropanoyl]amino]-3-methylbutanoyl]amino]-4-methylpentanoyl]amino]-3-hydroxypropanoic acid
    • HY-P4337
    • Dansyl-Gly-Cys-Val-Leu-Ser
    • SCHEMBL9073673
    • 143744-88-1
    • CS-0653684
    • MFCD04974167
    • DA-62661
    • MDL: MFCD04974167
    • Inchi: 1S/C31H46N6O9S2/c1-17(2)13-21(28(40)35-22(15-38)31(43)44)34-30(42)27(18(3)4)36-29(41)23(16-47)33-26(39)14-32-48(45,46)25-12-8-9-19-20(25)10-7-11-24(19)37(5)6/h7-12,17-18,21-23,27,32,38,47H,13-16H2,1-6H3,(H,33,39)(H,34,42)(H,35,40)(H,36,41)(H,43,44)/t21-,22-,23-,27-/m0/s1
    • InChI Key: PYFRGABQIDFXHO-FAWUNYRSSA-N
    • SMILES: S(C1C=CC=C2C(=CC=CC=12)N(C)C)(NCC(N[C@@H](CS)C(N[C@H](C(N[C@H](C(N[C@H](C(=O)O)CO)=O)CC(C)C)=O)C(C)C)=O)=O)(=O)=O

Computed Properties

  • Exact Mass: 710.27700
  • Monoisotopic Mass: 710.27676941g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 48
  • Rotatable Bond Count: 22
  • Complexity: 1230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 233Ų

Experimental Properties

  • PSA: 270.52000
  • LogP: 2.86740

L-Serine,N-[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]glycyl-L-cysteinyl-L-valyl-L-leucyl- Pricemore >>

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